Cas no 2131184-57-9 (VU0661013)
VU0661013 structure
Product Name:VU0661013
CAS No:2131184-57-9
MF:C39H39Cl2N5O4
MW:712.66406750679
CID:4639568
PubChem ID:134828256
Update Time:2024-11-04
VU0661013 Chemical and Physical Properties
Names and Identifiers
-
- VU0661013
- VU661013
- (R)-3-(7-Chloro-10-(3-(4-chloro-3,5-dimethylphenoxy)propyl)-4-methyl-1-oxo-6-(1,3,5-trimethyl-1H-pyr
- 3-[(4R)-7-chloro-10-[3-(4-chloro-3,5-dimethylphenoxy)propyl]-4-methyl-1-oxo-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)-3,4-dihydropyrazino[1,2-a]indol-2(1H)-yl]-1-methyl-1H-indole-5-carboxylic acid
- MS-31204
- KJP
- EX-A3104
- DA-59080
- BDBM50521464
- G16480
- HY-112859
- VU-013
- AKOS040742821
- 3-[(4R)-7-chloro-10-[3-(4-chloro-3,5-dimethylphenoxy)propyl]-4-methyl-1-oxo-6-(1,3,5-trimethylpyrazol-4-yl)-3H,4H-pyrazino[1,2-a]indol-2-yl]-1-methylindole-5-carboxylic acid
- BCP31022
- SCHEMBL23799840
- CS-0067148
- 3-[(4R)-7-chloro-10-[3-(4-chloro-3,5-dimethylphenoxy)propyl]-4-methyl-1-oxo-6-(1,3,5-trimethylpyrazol-4-yl)-3,4-dihydropyrazino[1,2-a]indol-2-yl]-1-methylindole-5-carboxylic acid
- VU0661013?
- VU-661013; VU 661013
- CHEMBL4469869
- GLXC-21020
- ZB1583
- 2131184-57-9
- 3-((4R)-7-chloro-10-(3-(4-chloro-3,5-dimethylphenoxy)propyl)-4-methyl-1-oxo-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)-3,4-dihydropyrazino[1,2-a]indol-2(1H)-yl)-1-methyl-1H-indole-5-carboxylic acid
- (R)-3-(7-chloro-10-(3-(4-chloro-3,5-dimethylphenoxy)propyl)-4-methyl-1-oxo-6-(1,3,5-trimethyl-1H-pyrazol-4-yl)-3,4-dihydropyrazino[1,2-a]indol-2(1H)-yl)-1-methyl-1H-indole-5-carboxylic acid
-
- Inchi: 1S/C39H39Cl2N5O4/c1-20-15-26(16-21(2)35(20)41)50-14-8-9-27-28-11-12-30(40)34(33-23(4)42-44(7)24(33)5)36(28)46-22(3)18-45(38(47)37(27)46)32-19-43(6)31-13-10-25(39(48)49)17-29(31)32/h10-13,15-17,19,22H,8-9,14,18H2,1-7H3,(H,48,49)/t22-/m1/s1
- InChI Key: BSAYHBZFNXDOIJ-JOCHJYFZSA-N
- SMILES: ClC1C=CC2C(CCCOC3C=C(C)C(=C(C)C=3)Cl)=C3C(N(C4=CN(C)C5C=CC(C(=O)O)=CC4=5)C[C@@H](C)N3C=2C=1C1C(C)=NN(C)C=1C)=O
Computed Properties
- Exact Mass: 711.23791g/mol
- Monoisotopic Mass: 711.23791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 50
- Rotatable Bond Count: 8
- Complexity: 1230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 94.5
- Molecular Weight: 712.7g/mol
VU0661013 Security Information
- Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months -20°C 1 month
VU0661013 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC12064-100 mg |
VU0661013 |
2131184-57-9 | >98% | 100mg |
$950.0 | 2022-03-01 | |
| DC Chemicals | DC12064-250 mg |
VU0661013 |
2131184-57-9 | >98% | 250mg |
$1800.0 | 2022-03-01 | |
| DC Chemicals | DC12064-1 g |
VU0661013 |
2131184-57-9 | >98% | 1g |
$3600.0 | 2022-03-01 | |
| MedChemExpress | HY-112859-5mg |
VU0661013 |
2131184-57-9 | 98.45% | 5mg |
¥4420 | 2024-05-24 | |
| MedChemExpress | HY-112859-10mg |
VU0661013 |
2131184-57-9 | 98.45% | 10mg |
¥6280 | 2024-05-24 | |
| MedChemExpress | HY-112859-25mg |
VU0661013 |
2131184-57-9 | 98.45% | 25mg |
¥9520 | 2024-05-24 | |
| MedChemExpress | HY-112859-50mg |
VU0661013 |
2131184-57-9 | 98.52% | 50mg |
¥27500 | 2023-08-31 | |
| MedChemExpress | HY-112859-100mg |
VU0661013 |
2131184-57-9 | 98.52% | 100mg |
¥39500 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | V880479-5mg |
VU0661013 |
2131184-57-9 | ≥98% | 5mg |
¥6,270.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | V880479-10mg |
VU0661013 |
2131184-57-9 | ≥98% | 10mg |
¥9,690.00 | 2022-01-14 |
VU0661013 Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
2131184-57-9 (VU0661013) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk